Cas no 1692767-39-7 (3-(2-fluoro-3-nitrophenyl)propanenitrile)

• Product Name: 3-(2-fluoro-3-nitrophenyl)propanenitrile
• CAS No: 1692767-39-7
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 6032233
• PubChem ID: 107350507
• Update Time: 2025-11-06

3-(2-fluoro-3-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-nitrophenyl)propanenitrile
• Benzenepropanenitrile, 2-fluoro-3-nitro-
• 1692767-39-7
• EN300-1836898

• Inchi： 1S/C9H7FN2O2/c10-9-7(4-2-6-11)3-1-5-8(9)12(13)14/h1,3,5H,2,4H2
• InChI Key： GSSXIXQHLKKZSW-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC=CC([N+]([O-])=O)=C1F

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 381.9±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(2-fluoro-3-nitrophenyl)propanenitrile

3-(2-Fluoro-3-nitrophenyl)propanenitrile: An Overview of CAS No. 1692767-39-7

3-(2-Fluoro-3-nitrophenyl)propanenitrile, with the CAS number 1692767-39-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with a fluoro and nitro group, along with a cyano group attached to a propyl chain. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-(2-fluoro-3-nitrophenyl)propanenitrile can be represented as C₁₀H₈FN₂O₂. The presence of the fluoro and nitro groups on the aromatic ring enhances its electronic properties, while the cyano group provides additional reactivity and functionalization opportunities. These features make it an attractive starting material for the synthesis of various bioactive compounds, including potential drug candidates.

In the pharmaceutical industry, 3-(2-fluoro-3-nitrophenyl)propanenitrile has been explored for its potential as an intermediate in the development of novel therapeutic agents. Recent studies have focused on its use in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of derivatives from 3-(2-fluoro-3-nitrophenyl)propanenitrile, which exhibited potent anti-inflammatory activity in vitro. These derivatives were found to inhibit key enzymes involved in inflammatory pathways, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 3-(2-fluoro-3-nitrophenyl)propanenitrile has also found use in materials science. Its unique electronic properties make it suitable for the preparation of advanced materials with tailored optical and electronic characteristics. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conjugated polymers with enhanced photovoltaic performance. The resulting materials showed improved charge transport properties and higher efficiencies in organic solar cells, highlighting the compound's versatility in materials science applications.

The synthetic accessibility of 3-(2-fluoro-3-nitrophenyl)propanenitrile is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the nitration of 2-fluorobenzonitrile followed by an alkylation step to introduce the propyl chain. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its synthetic utility, 3-(2-fluoro-3-nitrophenyl)propanenitrile has been studied for its environmental impact and safety profile. Research conducted by environmental scientists has shown that this compound is relatively stable under standard conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and handled following standard safety protocols to prevent any potential hazards.

The ongoing research into 3-(2-fluoro-3-nitrophenyl)propanenitrile continues to uncover new applications and properties. For example, recent studies have explored its use as a precursor for the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and drug delivery. The unique structure of 3-(2-fluoro-3-nitrophenyl)propanenitrile allows it to form stable coordination bonds with metal ions, leading to the formation of MOFs with tunable properties.

In conclusion, 3-(2-fluoro-3-nitrophenyl)propanenitrile (CAS No. 1692767-39-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable intermediate for the development of novel compounds with diverse functionalities. As research in these areas continues to advance, the potential uses of this compound are likely to expand further, contributing to advancements in multiple scientific disciplines.